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Introduction

Propiconazole is a broad-spectrum systemic fungicide belonging to the triazole class,
specifically categorized as a demethylation inhibitor (DMI).[1][2] First developed in 1979, it is
widely used in agriculture to protect a variety of crops—such as cereals, fruits, and vegetables
—from a wide range of fungal pathogens, including those responsible for rusts, powdery
mildews, and leaf spots.[1][2][3] Its systemic action allows it to be absorbed and translocated
within the plant, providing both preventative and curative protection.[2][3][4] In a research
context, propiconazole serves as a critical tool for studying fungal physiology, mechanisms of
fungicide resistance, and for the screening and development of new antifungal compounds. Its
specific mode of action makes it a reference compound in fungal growth inhibition assays.

Mechanism of Action

Propiconazole's antifungal activity stems from its ability to disrupt the biosynthesis of
ergosterol, a sterol that is a vital component of fungal cell membranes, analogous to
cholesterol in animal cells.[2][5] The fungicide specifically targets and inhibits the fungal
cytochrome P450 enzyme, lanosterol 14a-demethylase (CYP51).[1][6][7] This enzyme is
essential for the demethylation of lanosterol, a precursor to ergosterol.[1][3]

Inhibition of CYP51 leads to the depletion of ergosterol and a simultaneous accumulation of
toxic methylated precursor sterols (e.g., 14a-methylsterols) within the fungal cell.[5] This
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disruption severely impairs the integrity and function of the cell membrane, affecting its fluidity
and the activity of membrane-bound enzymes.[5] The ultimate result is the cessation of fungal
growth and proliferation, making propiconazole a potent fungistatic agent.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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